Methyl 2-[(diethylamino)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate

• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol
• IUPAC Name: methyl 2-(diethylaminomethyl)-4-oxo-3H-quinazoline-7-carboxylate
• InChI: InChI=1S/C15H19N3O3/c1-4-18(5-2)9-13-16-12-8-10(15(20)21-3)6-7-11(12)14(19)17-13/h6-8H,4-5,9H2,1-3H3,(H,16,17,19)
• InChI Key: ZRLDOESPTPQAPD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=NC2=C(C=CC(=C2)C(=O)OC)C(=O)N1

Description

Methyl 2-[(diethylamino)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate (160 mg, 0.63 mmol) in DMF (3 mL) was added triethylamine (0.176 mL, 1.27 mmol) and diethylamine (0.33 mL, 3.17 mmol). The reaction mixture was heated to 100° C. and stirred for 3 h. The mixture was then cooled to rt and concentrated. The residue was purified by flash silica gel chromatography (0% to 10% MeOH/DCM) to afford methyl 2-[(diethylamino)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate (0.15 g, 81%). LC-MS: (FA) ES+ 290.